Cas no 1000343-38-3 (7-Bromo-5-iodo-1H-indole)

• Product Name: 7-Bromo-5-iodo-1H-indole
• CAS No: 1000343-38-3
• MF: C₈H₅BrIN
• MW: 321.9404733181
• CID: 840635
• PubChem ID: 24729510
• Update Time: 2025-04-19

7-Bromo-5-iodo-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-iodo-1H-indole
• 7-Bromo-5-iodoindole
• 1000343-38-3
• DTXSID10646832
• DB-058244
• AKOS022173172

• Inchi： 1S/C8H5BrIN/c9-7-4-6(10)3-5-1-2-11-8(5)7/h1-4,11H
• InChI Key： FKNFQTQICOJZLN-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=C(C=1)C=CN2)Br

Computed Properties

• Exact Mass: 320.86501g/mol
• Monoisotopic Mass: 320.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 2.297±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles